Cas no 210228-01-6 (1-(4-Bromo-3-methylphenyl)propan-1-one)

• Product Name: 1-(4-Bromo-3-methylphenyl)propan-1-one
• CAS No: 210228-01-6
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 1037575
• PubChem ID: 22345620
• Update Time: 2025-04-20

1-(4-Bromo-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methylphenyl)propan-1-one
• 1-(4-Brom-3-methyl-phenyl)-propan-1-on
• 1-(4-bromo-3-methylphenyl)-1-propanone
• 1-(4-bromo-3-methylphenyl)propane-1-one
• SCHEMBL770793
• DTXSID70625062
• 1-Propanone, 1-(4-bromo-3-methylphenyl)-
• MFCD18392258
• 210228-01-6
• DB-362839
• GNIQKPLAEAAAPD-UHFFFAOYSA-N
• BS-22056
• AKOS002392969

• MDL： MFCD18392258
• Inchi： 1S/C10H11BrO/c1-3-10(12)8-4-5-9(11)7(2)6-8/h4-6H,3H2,1-2H3
• InChI Key： GNIQKPLAEAAAPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CC)=O)=CC=1C

Computed Properties

• Exact Mass: 225.99900
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.35020